molecular formula C6H5NO2 B15563931 Picolinic acid CAS No. 636-80-6; 98-98-6

Picolinic acid

Cat. No.: B15563931
CAS No.: 636-80-6; 98-98-6
M. Wt: 123.11 g/mol
InChI Key: SIOXPEMLGUPBBT-UHFFFAOYSA-N
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Description

Picolinic acid is a pyridinemonocarboxylic acid in which the carboxy group is located at position 2. It is an intermediate in the metabolism of tryptophan. It has a role as a MALDI matrix material and a human metabolite. It is a conjugate acid of a picolinate.
PCL-016 or this compound drug substance is a pyridine carboxylate metabolite of tryptophan. It acts as an anti-infective and immunomodulator and is produced in approximately 25-50 mg quantities by the body on a daily basis through the breakdown of tryptophan. PCL-016 plays a key role in zinc transport. As a therapeutic agent, the molecule works by binding to zinc finger proteins (ZFPs) in a way that changes their structures and disrupts zinc binding, inhibiting function. ZFPs are involved in viral replication and packaging as well as normal cell homeostatic functions. This compound has been shown to be an anti-viral in vitro and in vivo, and sometimes works in conjunction with other cytokines such as interferon gamma to affect immune responses. Acne vulgaris, herpes and other viral infections therefore pose potential therapeutic targets of PCL-016.
This compound has been reported in Fusarium lateritium, Aloe africana, and other organisms with data available.
iron-chelating agent that inhibits DNA synthesis;  may interfere with iron-dependent production of stable free organic radical which is essential for ribonucleotide reductase formation of deoxyribonucleotides;  RN given refers to parent cpd;  structure in Merck Index, 9th ed, #7206

Structure

3D Structure

Interactive Chemical Structure Model





Properties

IUPAC Name

pyridine-2-carboxylic acid
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InChI

InChI=1S/C6H5NO2/c8-6(9)5-3-1-2-4-7-5/h1-4H,(H,8,9)
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InChI Key

SIOXPEMLGUPBBT-UHFFFAOYSA-N
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Canonical SMILES

C1=CC=NC(=C1)C(=O)O
Source PubChem
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Molecular Formula

C6H5NO2
Record name picolinic acid
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Related CAS

57665-05-1 (hydrochloride salt), 636-80-6 (hydrochloride)
Record name Picolinic acid
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DSSTOX Substance ID

DTXSID7031903
Record name Picolinic acid
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Molecular Weight

123.11 g/mol
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Physical Description

White or off-white crystalline powder; [MSDSonline], Solid
Record name Picolinic acid
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Solubility

>18.5 [ug/mL] (The mean of the results at pH 7.4), 960 mg/mL at 20 °C
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Vapor Pressure

0.00789 [mmHg]
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CAS No.

98-98-6, 32075-31-3, 88161-53-9
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Record name PICOLINIC ACID
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Melting Point

136.5 °C
Record name Picolinic acid
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